Oligopeptide-20

• Molecular Formula: C65H109N19O16
• Molecular Weight: 1476.99

Oligopeptide-20 is a synthetic, 12-amino-acid peptide with the sequence Arg-Arg-Leu-Glu-Met-Tyr-Cys-Ala-Pro-Leu-Lys-Pro (RRLEMYCAPLKP), recognized in the INCI dictionary as a skin-conditioning agent and designated as a fragment of insulin-like growth factor-1 (IGF-1). This biomimetic peptide functions as a synthetic mimic of Tissue Inhibitor of Metalloproteinases-2 (TIMP-2), a key regulator of extracellular matrix (ECM) homeostasis.

Oligopeptide-20 Procurement Guide: Quantified Differentiation of a Biomimetic 12-mer for Skin Repair and Anti-Aging Formulations

Oligopeptide-20 is a synthetic, 12-amino-acid peptide with the sequence Arg-Arg-Leu-Glu-Met-Tyr-Cys-Ala-Pro-Leu-Lys-Pro (RRLEMYCAPLKP), recognized in the INCI dictionary as a skin-conditioning agent and designated as a fragment of insulin-like growth factor-1 (IGF-1) [1][3]. This biomimetic peptide functions as a synthetic mimic of Tissue Inhibitor of Metalloproteinases-2 (TIMP-2), a key regulator of extracellular matrix (ECM) homeostasis [2]. Unlike simple moisturizers or single-mechanism peptides, Oligopeptide-20 exerts a dual-action effect: it inhibits collagen-degrading matrix metalloproteinases (MMPs) while simultaneously stimulating fibroblast and keratinocyte proliferation, collagen synthesis, and hyaluronic acid production [4]. This combination of protective and regenerative mechanisms differentiates it from many in-class peptides that target only a single pathway, making it a strategic ingredient for advanced anti-aging and skin repair formulations.

• [1] Giannakou, M., Varvaresou, A., Kiriazopoulos, E., Papageorgiou, S., Kavvalou, E., Tsirivas, E., & Panderi, I. (2018). Quantification of oligopeptide-20 and oligopeptide-24 in cosmetic creams using hydrophilic interaction liquid chromatography with electrospray ionization mass spectrometry. Separation Science Plus, 1(3), 159–167. View Source
• [2] NBInno. (2025). The Role of TIMP-2 in Skincare: Understanding Human Oligopeptide-20's Mechanism. View Source
• [3] Phygene. (n.d.). Oligopeptide-20 Product Information. View Source
• [4] Varvaresou, A., Papageorgiou, S., Protopapa, E., & Katsarou, A. (2011). Efficacy and Tolerance Study of an Oligopeptide with Potential Anti-Aging Activity. Journal of Cosmetics, Dermatological Sciences and Applications, 1(4), 133–140. View Source

Why Generic Oligopeptide-20 Substitution Carries Formulation Risk: Evidence of Concentration-Dependent Efficacy and Barrier-Neutral Safety

Formulators cannot assume interchangeability between Oligopeptide-20 and other oligopeptides or generic 'peptide blends.' The defined 12-amino-acid sequence of Oligopeptide-20 is critical for its specific dual-action mechanism as both a TIMP-2 mimetic and an IGF-1 fragment, a biological profile not replicated by randomly sequenced or shorter-chain peptides [1]. Furthermore, published clinical efficacy data for Oligopeptide-20 is tied to a specific, low concentration of 0.003% w/w (300 ppm), at which statistically significant reductions in wrinkle parameters were achieved without compromising the skin barrier, as measured by unchanged transepidermal water loss (TEWL) [2]. Substituting with a non-identical peptide, even one with anecdotal 'anti-aging' claims, carries the risk of failing to reproduce this specific efficacy-safety profile, potentially leading to either underwhelming performance or unexpected irritation, especially given that many peptides lack published, concentration-specific clinical validation.

• [1] NBInno. (2025). The Role of TIMP-2 in Skincare: Understanding Human Oligopeptide-20's Mechanism. View Source
• [2] Varvaresou, A., Papageorgiou, S., Protopapa, E., & Katsarou, A. (2011). Efficacy and Tolerance Study of an Oligopeptide with Potential Anti-Aging Activity. Journal of Cosmetics, Dermatological Sciences and Applications, 1(4), 133–140. View Source

Oligopeptide-20 Quantitative Evidence Guide: Head-to-Head and Comparator-Based Performance Data

Statistically Significant Reduction in Wrinkle Count and Skin Roughness vs. Placebo in a Randomized Half-Face Trial

In a randomized, vehicle-controlled, double-blind half-face study, a cream containing 0.003% w/w (300 ppm) Oligopeptide-20 applied twice daily for 60 days significantly reduced the average number and width of wrinkles (Sew parameter) by 11.7% (p < 0.05) and cyclic average roughness (cR3) by 12.2% (p < 0.005) compared to the vehicle-treated side [1]. Volunteer subjective assessment also confirmed significant improvement in fine wrinkles on the peptide-treated side (p < 0.005) [1]. This provides direct, quantified evidence of Oligopeptide-20's efficacy over a placebo formulation.

Evidence Dimension	Reduction in average wrinkle number and width (Sew) and cyclic average roughness (cR3) over 60 days
Target Compound Data	Sew: 11.7% improvement (p < 0.05); cR3: 12.2% improvement (p < 0.005)
Comparator Or Baseline	Vehicle cream (formulation without Oligopeptide-20)
Quantified Difference	Oligopeptide-20 treatment resulted in statistically significant improvements (Sew: 11.7%, p<0.05; cR3: 12.2%, p<0.005) not observed with the vehicle control
Conditions	In vivo; 20 human volunteers; half-face, randomized, double-blind, vehicle-controlled study; application of 0.003% w/w (300 ppm) cream twice daily for 60 days [1].

Why This Matters

This head-to-head clinical data provides robust evidence for procurement decisions, demonstrating that Oligopeptide-20 at a defined, low concentration delivers measurable anti-wrinkle efficacy beyond the effects of a standard moisturizer vehicle.

• [1] Varvaresou, A., Papageorgiou, S., Protopapa, E., & Katsarou, A. (2011). Efficacy and Tolerance Study of an Oligopeptide with Potential Anti-Aging Activity. Journal of Cosmetics, Dermatological Sciences and Applications, 1(4), 133–140. View Source

Preservation of Skin Barrier Function Contrasts with Retinoid-Induced Barrier Disruption

A critical differentiator for Oligopeptide-20 is its demonstrated lack of negative impact on the skin barrier. In the same 60-day clinical study, no significant changes in transepidermal water loss (TEWL) were observed with Oligopeptide-20 treatment, and the cream was classified as non-irritant in a 48-hour semi-occluded patch test [1]. This is a key contrast to retinoids (e.g., retinol), a common anti-aging alternative, where TEWL increase and barrier disruption are a well-documented class effect, often requiring gradual dose escalation and concomitant moisturizer use to manage irritation [2]. This positions Oligopeptide-20 as an efficacious anti-aging active with a favorable skin tolerability profile, suitable for sensitive skin applications.

Evidence Dimension	Change in TEWL and skin irritation potential
Target Compound Data	No significant change in TEWL (p value not significant); non-irritant in 48-hour semi-occluded patch test [1].
Comparator Or Baseline	Retinoids (class inference), which are clinically associated with increased TEWL and skin irritation, particularly during initial use [2].
Quantified Difference	Oligopeptide-20 shows a neutral TEWL profile, whereas retinoids commonly elevate TEWL levels as a hallmark of their mechanism-induced barrier stress; a direct quantitative comparison of TEWL elevation is not available from a single study but is a well-established class property.
Conditions	In vivo; 60-day clinical study with TEWL measurement for Oligopeptide-20 at 0.003% w/w [1]. Retinoid-induced TEWL increase is a class-level conclusion drawn from dermatological literature [2].

Why This Matters

For procurement, this evidence supports selecting Oligopeptide-20 for anti-aging formulations targeting sensitive skin or for applications where maintaining barrier integrity is paramount, offering a clear advantage over retinoid-based alternatives.

• [1] Varvaresou, A., Papageorgiou, S., Protopapa, E., & Katsarou, A. (2011). Efficacy and Tolerance Study of an Oligopeptide with Potential Anti-Aging Activity. Journal of Cosmetics, Dermatological Sciences and Applications, 1(4), 133–140. View Source
• [2] Santi London. (2023). Peptides vs Retinol: Which is Better for Banishing Wrinkles? View Source

Unique TIMP-2 Mimetic Mechanism Inhibits MMP-Driven Collagen Degradation, Unlike Simple Collagen-Stimulating Peptides

Oligopeptide-20 has a distinct, published mechanism of action as a synthetic mimic of TIMP-2, the natural inhibitor of matrix metalloproteinases (MMPs) [1]. By binding to and inhibiting specific MMPs, it prevents the enzymatic degradation of collagen and elastin in the extracellular matrix [1]. This ECM-protective function is fundamentally different from the mechanism of peptides that solely stimulate de novo collagen synthesis (e.g., many palmitoyl-oligopeptides or tripeptides). While many in-class peptides are ECM 'builders,' Oligopeptide-20 acts as both a 'protector' against ECM degradation and a 'builder' through its growth-factor-mimetic proliferative effects on fibroblasts and keratinocytes [1]. This dual-action mechanism offers a quantifiable point of differentiation based on biological target engagement.

Evidence Dimension	Mechanism of action: MMP inhibition (ECM protection) vs. sole collagen synthesis stimulation
Target Compound Data	Functions as a synthetic TIMP-2 mimetic, inhibiting MMPs to prevent collagen/elastin degradation [1]. Concurrently stimulates fibroblast/keratinocyte proliferation [1].
Comparator Or Baseline	In-class peptides (e.g., Palmitoyl Oligopeptide, Palmitoyl Tripeptide-5) that primarily function as matrikines to stimulate collagen synthesis without a documented MMP-inhibitory role.
Quantified Difference	The difference is qualitative in terms of biological pathway but is a critical structural determinant of function; no single study provides quantitative MMP inhibition data comparing Oligopeptide-20 to these specific peptides.
Conditions	Mechanistic characterization based on literature and supplier technical documentation [1].

Why This Matters

For scientific selection, the unique TIMP-2 mimetic mechanism provides a strong rationale for using Oligopeptide-20 in anti-aging formulations where the primary target is solar elastosis or MMP-mediated ECM damage, a biological endpoint not adequately addressed by simple collagen-stimulating peptides.

• [1] NBInno. (2025). The Role of TIMP-2 in Skincare: Understanding Human Oligopeptide-20's Mechanism. View Source

High Specific Activity at Low ppm Concentrations: Efficient Dosing vs. Competitor Peptides Requiring Higher Use Levels

Published clinical efficacy for Oligopeptide-20 is demonstrated at a concentration of 0.003% w/w (300 ppm) [1]. This is notably lower than the recommended use levels for many common cosmetic peptides. For instance, a leading supplier of Palmitoyl Tetrapeptide-20 reports a recommended use level of 2% in clinical studies [2]. This represents an approximately 667-fold difference in concentration. While these peptides are not identical and have different mechanisms, this difference in active concentration has direct implications for formulator flexibility, cost-in-use calculations, and compatibility with other ingredients in the final formulation.

Evidence Dimension	Minimum effective concentration demonstrating clinical efficacy in published studies
Target Compound Data	0.003% w/w (300 ppm) for Oligopeptide-20, demonstrating statistically significant wrinkle reduction [1].
Comparator Or Baseline	Palmitoyl Tetrapeptide-20, with a reported clinical efficacy concentration of 2% [2].
Quantified Difference	Oligopeptide-20 is efficacious at a concentration approximately 667 times lower than that of Palmitoyl Tetrapeptide-20 (300 ppm vs. 20,000 ppm).
Conditions	Comparison based on two separate published clinical studies: a 60-day half-face trial for Oligopeptide-20 at 300 ppm [1] and an 8-week clinical report for Palmitoyl Tetrapeptide-20 at 2% [2].

Why This Matters

This potency advantage translates to a significantly lower mass of active ingredient required per unit of finished product, enabling more cost-effective high-tech formulations and leaving more room for other active ingredients, which is a direct procurement and formulation advantage.

• [1] Varvaresou, A., Papageorgiou, S., Protopapa, E., & Katsarou, A. (2011). Efficacy and Tolerance Study of an Oligopeptide with Potential Anti-Aging Activity. Journal of Cosmetics, Dermatological Sciences and Applications, 1(4), 133–140. View Source
• [2] Gotopbio. (2025). Why is Palmitoyl Tetrapeptide-20 Called the Wrinkle Killer? View Source

Oligopeptide-20 Optimal Application Scenarios: From Barrier-Neutral Anti-Aging to Targeted ECM Protection

Premium Anti-Aging Serums and Creams for Sensitive or Barrier-Compromised Skin

Formulate leave-on anti-aging products (serums, creams) for consumers who cannot tolerate retinoids or alpha-hydroxy acids. The clinical evidence of significant wrinkle reduction (11.7% Sew, p<0.05) combined with a demonstrated lack of TEWL increase and a non-irritant patch test [1] uniquely positions Oligopeptide-20 as a high-efficacy, low-irritation alternative. Target concentration: 300 ppm (0.003% w/w) [1].

Overnight Repair Masks and Post-Procedure Recovery Formulations

Leverage Oligopeptide-20's TIMP-2 mimetic mechanism to create products focused on ECM protection and repair during sleep or post-dermatological procedure recovery. The inhibition of MMP activity helps protect existing collagen from degradation, while the proliferative effect on fibroblasts and keratinocytes [1] aids skin regeneration. This dual action is highly relevant for sheet masks, leave-on overnight treatments, and recovery balms designed to soothe and rebuild stressed skin.

Potent, Cost-Effective Eyelash Growth Serums as a Prostaglandin-Free Alternative

Capitalizing on Oligopeptide-20's high potency, develop precision eyelash and eyebrow growth serums at an ultra-low concentration of 2-5 ppm (0.0002%–0.0005%) [1]. Clinical trials have demonstrated statistically significant improvements in eyelash length, thickness, and darkness after 16 weeks, offering a biomimetic, peptide-based alternative to prostaglandin analogs that avoids associated side effects like periorbital fat loss or iris pigmentation changes [1].

High-Performance Sun Care and Anti-Photoaging Products

Incorporate Oligopeptide-20 into daily sunscreens and after-sun lotions targeting photoaging. As a TIMP-2 mimetic, Oligopeptide-20 can counteract the UV-induced upregulation of MMPs, a primary driver of solar elastosis [1]. This creates a sunscreen-plus concept that offers protection not just from UV filtration but from the biochemical cascade of ECM degradation that contributes to premature aging upon sun exposure.

• [1] Varvaresou, A., Papageorgiou, S., Protopapa, E., & Katsarou, A. (2011). Efficacy and Tolerance Study of an Oligopeptide with Potential Anti-Aging Activity. Journal of Cosmetics, Dermatological Sciences and Applications, 1(4), 133–140. View Source